Chemical structure and properties of 9H-Purine-2-carbonitrile
Chemical structure and properties of 9H-Purine-2-carbonitrile
Advanced Scaffolds for Medicinal Chemistry & Drug Discovery
Executive Summary
9H-Purine-2-carbonitrile (2-cyanopurine) represents a high-value heterocyclic scaffold in modern drug discovery. Unlike its ubiquitous 6-substituted counterparts (adenine, guanine), the 2-cyano derivative offers a unique orthogonal reactivity profile. The nitrile group at the C2 position serves as a versatile "chemical handle," enabling the rapid generation of diverse libraries—from amides and imidates to tetrazoles—crucial for Structure-Activity Relationship (SAR) exploration.
This guide provides a rigorous technical analysis of 9H-Purine-2-carbonitrile, focusing on its synthesis via palladium-catalyzed cross-coupling, its physiochemical behavior, and its application in developing kinase and protease inhibitors.
Molecular Architecture & Physiochemical Properties[1]
The purine ring system is an aromatic heterocycle consisting of a pyrimidine ring fused to an imidazole ring.[1] The introduction of a cyano group at the C2 position significantly alters the electronic landscape of the molecule.
Structural Dynamics
-
Electron Withdrawal: The cyano group (-C≡N) is a strong electron-withdrawing group (EWG) via induction and resonance. This decreases the electron density of the purine ring, making the C6 position more susceptible to nucleophilic aromatic substitution (SnAr) if a leaving group is present.
-
Acidity: The EWG character increases the acidity of the N9 proton (pKa < 8.9, typical for purines), facilitating N-alkylation under mild basic conditions.
-
Tautomerism: Like most purines, 9H-Purine-2-carbonitrile exists in tautomeric equilibrium between the N7-H and N9-H forms, with the N9-H tautomer generally being thermodynamically preferred in solution.
Key Properties Table
| Property | Value / Characteristic | Relevance |
| Molecular Formula | C₆H₃N₅ | Core scaffold |
| Molecular Weight | 145.12 g/mol | Fragment-based drug design (FBDD) |
| H-Bond Donors | 1 (N9-H) | Receptor binding / Solvation |
| H-Bond Acceptors | 4 (N1, N3, N7, CN) | Kinase hinge binding |
| Topological PSA | ~66 Ų | Cell permeability predictor |
| LogP (Predicted) | ~ -0.5 to 0.2 | Water soluble, low lipophilicity |
| pKa (N9-H) | ~8.0 - 8.5 (Estimated) | Deprotonates at physiological pH |
Synthetic Strategies
Direct electrophilic cyanation of the purine ring is electronically unfavorable. Consequently, the most robust synthetic route involves Palladium-Catalyzed Cyanation (Cyanodehalogenation) of 2-halopurines.
Strategic Considerations
-
Substrate Selection: 2-Chloropurines are cheaper but less reactive than 2-iodopurines. Modern catalyst systems (Pd/Xantphos or Pd/dppf) allow the use of chlorides.
-
N9 Protection: The free N9-H proton can poison Pd catalysts and lead to side reactions. Therefore, N9-protection (e.g., THP, Benzyl, SEM) is a critical prerequisite before the cyanation step.
Protocol: Pd-Catalyzed Cyanation of 2-Chloro-9-substituted Purine
Objective: Synthesis of a 2-cyano-9-alkylpurine from a 2-chloropurine precursor.
Reagents:
-
Substrate: 2-Chloro-9-R-purine (1.0 equiv)
-
Cyanide Source: Zinc Cyanide (Zn(CN)₂, 0.6 equiv) [Note: Zn(CN)₂ is preferred over NaCN/KCN for solubility and safety]
-
Catalyst: Pd₂(dba)₃ (2-5 mol%) or Pd(OAc)₂
-
Ligand: dppf (1,1'-Bis(diphenylphosphino)ferrocene) or Xantphos (5-10 mol%)
-
Solvent: Anhydrous DMF or DMA (degassed)
-
Additive: Zinc dust (10 mol%) can accelerate the reaction by keeping Pd in the active (0) state.
Step-by-Step Methodology:
-
Preparation: In a glovebox or under a steady stream of Argon, charge a dry pressure vial with the 2-chloropurine substrate, Zn(CN)₂, Pd catalyst, and ligand.
-
Solvation: Add anhydrous, degassed DMF via syringe. The concentration should be approximately 0.1 M to 0.2 M.
-
Activation: Seal the vial and heat the reaction mixture to 100–120 °C for 4–12 hours. Monitor conversion by LC-MS (Look for mass shift: M - Cl + CN = M - 35.5 + 26 = M - 9.5).
-
Work-up (Cyanide Safety): Cool to room temperature. Dilute with EtOAc. Quench carefully with saturated aqueous NaHCO₃ or dilute ammonia to complex any residual zinc/cyanide.
-
Purification: Wash the organic layer with water and brine. Dry over Na₂SO₄. Purify via flash column chromatography (typically MeOH/DCM gradient).
Mechanism of Action: The reaction proceeds via a catalytic cycle:
-
Oxidative Addition: Pd(0) inserts into the C2-Cl bond.
-
Transmetallation: Cyanide transfers from Zn to Pd.
-
Reductive Elimination: The C2-CN bond forms, regenerating Pd(0).
Visualization: Synthesis & Reactivity Pathways
The following diagram illustrates the logical flow from a 2,6-dichloropurine precursor to the target 2-cyano scaffold and its subsequent functionalization.
Figure 1: Synthetic workflow for accessing and diversifying the 9H-Purine-2-carbonitrile scaffold.
Therapeutic Applications & Case Studies
Kinase Inhibitors (CDK Antagonists)
Purines are "privileged scaffolds" for kinase inhibition because they mimic the adenine moiety of ATP.
-
Mechanism: The purine core binds to the hinge region of the kinase.
-
Role of 2-CN: In CDK inhibitors (e.g., for cancer therapy), the 2-cyano group often occupies a small hydrophobic pocket or serves as a precursor to a primary amide (via hydrolysis) which can form critical hydrogen bonds with residues like Asp145 or Lys33 in the active site.
-
Selectivity: Substitution at C2 is a known strategy to differentiate between CDK isoforms (e.g., CDK2 vs. CDK9).
Cysteine Protease Inhibitors (Cruzain)
Research into Neglected Tropical Diseases (NTDs) has identified 2-cyanopurines as potent inhibitors of Cruzain , the major cysteine protease of Trypanosoma cruzi (Chagas disease).
-
Warhead Mechanism: The nitrile carbon is electrophilic. The active site cysteine thiolate (Cys25) of the enzyme attacks the nitrile carbon, forming a reversible thioimidate adduct. This covalent reversible inhibition is a powerful strategy to increase potency and residence time.
Safety & Handling Protocols
Working with cyanides and purine synthesis requires strict adherence to safety protocols.
-
Cyanide Handling: Even when using Zn(CN)₂ (solid, less volatile than HCN), acidic workups must be avoided to prevent HCN gas evolution. Always maintain a pH > 9 during quenching.
-
Waste Disposal: All aqueous waste containing cyanide must be treated with bleach (sodium hypochlorite) to oxidize cyanide to cyanate (OCN⁻) before disposal.
-
PPE: Double gloving and a functional fume hood are mandatory.
References
-
Direct Regioselective C-H Cyanation of Purines. Molecules, 2023.[2][3] Link
-
Synthesis of Purinecarbonitriles by Pd(0)-Catalysed Coupling. Acta Chemica Scandinavica, 1999. Link
-
Ligand-Free Palladium-Catalyzed Cyanation of Aryl Halides. Journal of Organic Chemistry, 2005.[4] Link
-
Discovery of 9H-purines as Potential Tubulin Polymerization Inhibitors. European Journal of Medicinal Chemistry, 2017. Link
-
Design, Synthesis and Biological Evaluation of Novel 9H Purine Derivatives as Potent CDK9 Inhibitors. Chemical Biology & Drug Design, 2025. Link
